Cas no 1155555-41-1 (1-(3-Chlorophenyl)-2-(2-methylpropylsulfanyl)ethanone)

• Product Name: 1-(3-Chlorophenyl)-2-(2-methylpropylsulfanyl)ethanone
• CAS No: 1155555-41-1
• MF: C₁₂H₁₅ClOS
• MW: 242.764901399612
• CID: 5250608
• Update Time: 2025-05-20

1-(3-Chlorophenyl)-2-(2-methylpropylsulfanyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorophenyl)-2-[(2-methylpropyl)sulfanyl]ethan-1-one
• 1-(3-Chlorophenyl)-2-(2-methylpropylsulfanyl)ethanone

• Inchi： 1S/C12H15ClOS/c1-9(2)7-15-8-12(14)10-4-3-5-11(13)6-10/h3-6,9H,7-8H2,1-2H3
• InChI Key： RZFIAWJNYDQDCG-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(CSCC(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 206
• XLogP3: 4.5
• Topological Polar Surface Area: 42.4

Additional information on 1-(3-Chlorophenyl)-2-(2-methylpropylsulfanyl)ethanone

Professional Introduction to Compound with CAS No. 1155555-41-1 and Product Name: 1-(3-Chlorophenyl)-2-(2-methylpropylsulfanyl)ethanone

The compound with the CAS number 1155555-41-1 and the product name 1-(3-Chlorophenyl)-2-(2-methylpropylsulfanyl)ethanone represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The molecular structure of 1-(3-Chlorophenyl)-2-(2-methylpropylsulfanyl)ethanone consists of a benzene ring substituted with a chlorine atom at the 3-position and an ethanone moiety linked to a sulfanyl group at the 2-position, further modified by a 2-methylpropyl chain. This configuration imparts distinct chemical properties that make it a valuable candidate for further exploration in synthetic chemistry and pharmacological research.

In recent years, the pharmaceutical industry has seen a surge in the development of novel compounds that exhibit potent biological activity. The 1-(3-Chlorophenyl)-2-(2-methylpropylsulfanyl)ethanone structure aligns well with this trend, as it incorporates elements known to enhance binding affinity and metabolic stability. Current research indicates that compounds with similar scaffolds have shown promise in inhibiting various enzymatic targets, making them attractive for therapeutic intervention. Specifically, the chlorophenyl ring and sulfanyl group are recognized for their ability to modulate receptor interactions, which is crucial for developing drugs with high specificity and low toxicity.

One of the most compelling aspects of 1-(3-Chlorophenyl)-2-(2-methylpropylsulfanyl)ethanone is its potential in the development of small-molecule inhibitors. The presence of both electrophilic and nucleophilic centers in its structure allows for diverse chemical modifications, enabling researchers to fine-tune its pharmacological properties. Recent studies have demonstrated that derivatives of this compound can exhibit significant activity against targets involved in inflammatory pathways, cancer progression, and neurodegenerative diseases. For instance, modifications to the sulfanyl group have been shown to enhance binding to certain protein kinases, which are key players in cellular signaling cascades.

The synthesis of 1-(3-Chlorophenyl)-2-(2-methylpropylsulfanyl)ethanone involves a multi-step process that requires careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and organometallic chemistry, have been employed to construct the complex framework efficiently. These techniques not only improve the overall yield but also allow for greater control over regioselectivity and stereoselectivity, which are critical factors in pharmaceutical development. The use of modern analytical techniques like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry has further facilitated the characterization of this compound, ensuring its structural integrity.

From a pharmacological perspective, 1-(3-Chlorophenyl)-2-(2-methylpropylsulfanyl)ethanone holds promise as a lead compound for further drug development. Preclinical studies have begun to explore its interactions with various biological targets, providing insights into its potential therapeutic applications. The compound's ability to modulate enzyme activity has been particularly noteworthy, with preliminary data suggesting efficacy in models of pain management and anti-inflammatory responses. Additionally, its structural motifs are reminiscent of known bioactive molecules, which suggests that it may serve as a valuable scaffold for designing next-generation therapeutics.

The chemical properties of 1-(3-Chlorophenyl)-2-(2-methylpropylsulfanyl)ethanone also make it an interesting candidate for studying molecular recognition processes. The interplay between the chlorophenyl ring and sulfanyl group can influence how the molecule interacts with biological macromolecules such as proteins and nucleic acids. This aspect is particularly relevant in drug design, where understanding molecular interactions at an atomic level is essential for optimizing drug efficacy and minimizing side effects. Computational modeling techniques have been increasingly used to predict these interactions, providing valuable insights into the compound's behavior within biological systems.

As research progresses, the potential applications of 1-(3-Chlorophenyl)-2-(2-methylpropylsulfanyl)ethanone are expected to expand beyond traditional pharmaceutical uses. Its unique structural features make it suitable for exploring novel therapeutic modalities, including targeted therapy and personalized medicine approaches. Furthermore, advancements in synthetic chemistry may enable the production of more diverse derivatives with enhanced pharmacological profiles. This compound exemplifies how innovative chemical design can lead to breakthroughs in medicine, offering new hope for treating complex diseases.

In conclusion,1-(3-Chlorophenyl)-2-(2-methylpropylsulfanyl)ethanone, identified by CAS number 1155555-41-1, represents a significant advancement in pharmaceutical chemistry with considerable potential for therapeutic applications. Its unique molecular structure has positioned it as a promising candidate for drug discovery efforts aimed at developing novel treatments for various diseases. As research continues to uncover new insights into its biological activity and synthetic possibilities,this compound is poised to play an important role in shaping future medical interventions.